Cas no 2640874-50-4 (2-Methyl-3-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}quinoxaline)

2-Methyl-3-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}quinoxaline is a heterocyclic compound featuring a quinoxaline core linked to a morpholine-substituted pyrimidine via a piperazine bridge. This structure confers potential utility in medicinal chemistry, particularly as a kinase inhibitor due to its ability to interact with ATP-binding sites. The morpholine and pyrimidine moieties enhance solubility and binding affinity, while the quinoxaline scaffold provides structural rigidity. Its well-defined synthetic pathway allows for consistent purity and scalability. This compound is of interest in drug discovery for targeting signaling pathways implicated in oncology and inflammatory diseases. Its balanced physicochemical properties make it suitable for further derivatization and preclinical evaluation.
2-Methyl-3-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}quinoxaline structure
2640874-50-4 structure
Product Name:2-Methyl-3-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}quinoxaline
CAS No:2640874-50-4
MF:C21H25N7O
MW:391.469503164291
CID:5316756
PubChem ID:155801090
Update Time:2025-05-20

2-Methyl-3-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}quinoxaline Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-3-[4-[4-(4-morpholinyl)-2-pyrimidinyl]-1-piperazinyl]quinoxaline
    • AKOS040708827
    • 2640874-50-4
    • F6619-4109
    • 2-methyl-3-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}quinoxaline
    • 2-Methyl-3-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}quinoxaline
    • Inchi: 1S/C21H25N7O/c1-16-20(24-18-5-3-2-4-17(18)23-16)27-8-10-28(11-9-27)21-22-7-6-19(25-21)26-12-14-29-15-13-26/h2-7H,8-15H2,1H3
    • InChI Key: XZISBRXCEFTGGX-UHFFFAOYSA-N
    • SMILES: O1CCN(C2=CC=NC(=N2)N2CCN(C3C(C)=NC4C=CC=CC=4N=3)CC2)CC1

Computed Properties

  • Exact Mass: 391.21205845g/mol
  • Monoisotopic Mass: 391.21205845g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 3
  • Complexity: 523
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 70.5Ų

Experimental Properties

  • Density: 1.289±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 636.1±65.0 °C(Predicted)
  • pka: 10.63±0.50(Predicted)

2-Methyl-3-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}quinoxaline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6619-4109-2μmol
2-methyl-3-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}quinoxaline
2640874-50-4
2μmol
$85.5 2023-09-07
Life Chemicals
F6619-4109-5μmol
2-methyl-3-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}quinoxaline
2640874-50-4
5μmol
$94.5 2023-09-07
Life Chemicals
F6619-4109-10μmol
2-methyl-3-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}quinoxaline
2640874-50-4
10μmol
$103.5 2023-09-07
Life Chemicals
F6619-4109-20μmol
2-methyl-3-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}quinoxaline
2640874-50-4
20μmol
$118.5 2023-09-07
Life Chemicals
F6619-4109-1mg
2-methyl-3-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}quinoxaline
2640874-50-4
1mg
$81.0 2023-09-07
Life Chemicals
F6619-4109-2mg
2-methyl-3-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}quinoxaline
2640874-50-4
2mg
$88.5 2023-09-07
Life Chemicals
F6619-4109-3mg
2-methyl-3-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}quinoxaline
2640874-50-4
3mg
$94.5 2023-09-07
Life Chemicals
F6619-4109-4mg
2-methyl-3-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}quinoxaline
2640874-50-4
4mg
$99.0 2023-09-07
Life Chemicals
F6619-4109-5mg
2-methyl-3-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}quinoxaline
2640874-50-4
5mg
$103.5 2023-09-07
Life Chemicals
F6619-4109-10mg
2-methyl-3-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}quinoxaline
2640874-50-4
10mg
$118.5 2023-09-07

Additional information on 2-Methyl-3-{4-[4-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}quinoxaline

Compound 2-Methyl-3-{4-[4-(Morpholin-4-Yl)Pyrimidin-2-Yl]Piperazin-1-Yl}Quinoxaline (CAS No: 2640874-50-4)

The compound 2-Methyl-3-{4-[4-(Morpholin-4-Yl)Pyrimidin-2-Yl]Piperazin-1-Yl}Quinoxaline (CAS No: 2640874-50-4) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

Quinoxaline, the core structure of this compound, is a heterocyclic aromatic compound known for its stability and ability to form strong hydrogen bonds, which are critical for drug-target interactions. The substitution pattern of this molecule further enhances its pharmacological properties. The methyl group at position 2 and the piperazine ring at position 3 introduce additional functional groups that can modulate the molecule's solubility, permeability, and binding affinity to biological targets.

The presence of a morpholine ring within the structure adds another layer of complexity and functionality. Morpholine is a saturated heterocycle commonly used in pharmaceuticals due to its ability to improve drug-like properties such as bioavailability and metabolic stability. In this compound, the morpholine ring is attached to a pyrimidine ring, which is a well-known scaffold in medicinal chemistry for its role in nucleoside analogs and kinase inhibitors.

Recent studies have highlighted the potential of this compound as a kinase inhibitor, particularly targeting enzymes involved in cancer progression and inflammatory diseases. The combination of quinoxaline, piperazine, and morpholine moieties creates a unique pharmacophore that can interact with specific protein domains, leading to therapeutic effects. Researchers have reported that this compound exhibits potent inhibitory activity against several kinases, including those implicated in signaling pathways such as the MAPK/ERK pathway.

In addition to its enzymatic activity, this compound has shown promising results in preclinical models of cancer and inflammation. For instance, studies have demonstrated its ability to suppress tumor growth in mice by inhibiting key oncogenic kinases. Furthermore, its anti-inflammatory properties suggest potential applications in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 2-Methyl-3-{4-[4-(Morpholin-4-Yl)Pyrimidin-2-Yl]Piperazin-1-Yl}Quinoxaline involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the quinoxaline core through cyclization reactions, followed by functionalization with piperazine and morpholine groups. These steps require precise control over reaction conditions to ensure high yields and purity.

From an analytical standpoint, this compound has been characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These analyses have provided insights into its molecular structure, stereochemistry, and solid-state properties, which are crucial for understanding its behavior in biological systems.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic profile of this compound to enhance its efficacy and reduce potential side effects. Efforts are also underway to explore its combination therapies with other drugs to maximize therapeutic outcomes while minimizing resistance mechanisms.

In conclusion, 2-Methyl-3-{4-[4-(Morpholin-4-Yl)Pyrimidin-2-Yl]Piperazin-1-Yl}Quinoxaline (CAS No: 264087450) represents a significant advancement in the development of novel therapeutic agents. Its unique structure, coupled with promising biological activities, positions it as a strong candidate for future clinical trials and potential commercialization in the pharmaceutical industry.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd